Cas no 691-80-5 (L-Alanine, N-(2-chloroacetyl)-)

L-Alanine, N-(2-chloroacetyl)- is a chiral synthetic intermediate primarily used in peptide synthesis and pharmaceutical applications. The compound features a reactive chloroacetyl group, enabling selective modifications and conjugation reactions, while the L-alanine backbone ensures compatibility with biological systems. Its high purity and stability make it suitable for controlled derivatization in drug development, particularly in prodrug design and targeted delivery systems. The chloroacetyl moiety facilitates efficient alkylation or acylation reactions, offering versatility in organic and medicinal chemistry. This compound is particularly valued for its role in constructing peptidomimetics and bioactive molecules, where stereochemical integrity and functional group reactivity are critical.

L-Alanine, N-(2-chloroacetyl)- structure

691-80-5 structure

Product Name:L-Alanine, N-(2-chloroacetyl)-

CAS No:691-80-5

MF:C₅H₈ClNO₃

MW:165.574920654297

CID:526235

PubChem ID:5712185

Update Time:2025-10-11

L-Alanine, N-(2-chloroacetyl)- Chemical and Physical Properties

Names and Identifiers

- L-Alanine,N-(chloroacetyl)- (9CI)
- 2-(2-chloroacetamido)propanoic acid
- CHLOROAC-ALA-OH
- N-CHLOROACETYL-L-ALA
- Alanine,N-(chloroacetyl)-, L- (6CI,7CI,8CI)
- N-Chloroacetylalanine
- N-Chloroacetyl-L-alanine
- NSC 10374
- AKOS015850597
- L-Alanine, N-(2-chloroacetyl)-
- SCHEMBL6366655
- Alanine, N-(2-chloroacetyl)-
- A1-06800
- (2S)-2-(2-CHLOROACETAMIDO)PROPANOIC ACID
- AKOS006274149
- 2-chloroacetyl-(L)-alanine
- NS00042762
- L-Alanine,N-(chloroacetyl)-(9ci)
- (2S)-2-[(2-chloroacetyl)amino]propanoic acid
- TS-03850
- 691-80-5
- Chloracetylalanin
- (S)-2-(2-chloroacetamido)propanoic acid
- HTAQFYLADZNZHZ-VKHMYHEASA-N
- BS-43852
- DL-N-Chloroacetylalanine
- Chloroacetyl-l-alanine
- Inchi： 1S/C5H8ClNO3/c1-3(5(9)10)7-4(8)2-6/h3H,2H2,1H3,(H,7,8)(H,9,10)/t3-/m0/s1
- InChI Key： HTAQFYLADZNZHZ-VKHMYHEASA-N
- SMILES： ClCC(N[C@H](C(=O)O)C)=O

Computed Properties

Exact Mass: 165.0192708g/mol
Monoisotopic Mass: 165.0192708g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 3
Complexity: 148
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 66.4Å²

L-Alanine, N-(2-chloroacetyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	L182995-250mg	L-Alanine, N-(2-chloroacetyl)-	691-80-5		250mg	$ 540.00	2022-06-04
TRC	L182995-500mg	L-Alanine, N-(2-chloroacetyl)-	691-80-5		500mg	$ 900.00	2022-06-04
A2B Chem LLC	AC60319-1g	Chloroacetyl-l-alanine	691-80-5	95%	1g	$572.00	2024-04-19
A2B Chem LLC	AC60319-5g	Chloroacetyl-l-alanine	691-80-5	95%	5g	$1151.00	2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1787065-250mg	N-(2-Chloroacetyl)-L-alanine	691-80-5	98%	250mg	￥7531.00	2024-05-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1787065-1g	N-(2-Chloroacetyl)-L-alanine	691-80-5	98%	1g	￥17808.00	2024-05-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1787065-5g	N-(2-Chloroacetyl)-L-alanine	691-80-5	98%	5g	￥34036.00	2024-05-03